Cas no 1339770-44-3 (5-(1-Methyl-1h-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(1-Methyl-1h-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1339770-44-3
• MF: C₇H₆N₄O₃
• MW: 194.147540569305
• CID: 5706059
• PubChem ID: 63382946
• Update Time: 2025-06-11

5-(1-Methyl-1h-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS012689175
• 5-(1-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylicacid
• EN300-1119990
• 5-(1-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid
• 1339770-44-3
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(1-methyl-1H-pyrazol-5-yl)-
• 5-(1-Methyl-1h-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C7H6N4O3/c1-11-4(2-3-8-11)6-9-5(7(12)13)10-14-6/h2-3H,1H3,(H,12,13)
• InChI Key： ZHQGPXYOBTUXJU-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=NN2C)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 194.04399007g/mol
• Monoisotopic Mass: 194.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(1-Methyl-1h-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid

Recent Advances in the Study of 5-(1-Methyl-1h-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1339770-44-3)

The compound 5-(1-Methyl-1h-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1339770-44-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a 1,2,4-oxadiazole core linked to a methylpyrazole moiety, has been investigated for its role as a versatile scaffold in drug discovery. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeting specific enzymes and receptors implicated in various diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthetic pathways for 5-(1-Methyl-1h-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid, emphasizing its efficient production via cyclization reactions involving amidoximes and carboxylic acid derivatives. The study also explored the compound's stability under physiological conditions, which is crucial for its potential use as a drug candidate. Notably, the researchers identified that the oxadiazole ring contributes to the compound's metabolic stability, while the pyrazole moiety enhances its binding affinity to target proteins.

In another groundbreaking study, researchers investigated the compound's inhibitory effects on specific kinases involved in inflammatory pathways. The results demonstrated that 5-(1-Methyl-1h-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid exhibited potent activity against JAK3 kinases, with an IC50 value in the nanomolar range. This finding suggests its potential as a lead compound for developing novel anti-inflammatory agents. Further molecular docking studies revealed that the carboxylic acid group forms critical hydrogen bonds with the kinase's active site, while the pyrazole ring engages in hydrophobic interactions, enhancing binding specificity.

Beyond kinase inhibition, recent research has explored the compound's application in antimicrobial therapy. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 5-(1-Methyl-1h-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays. These findings open new avenues for addressing the global challenge of antibiotic resistance.

In conclusion, 5-(1-Methyl-1h-pyrazol-5-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1339770-44-3) represents a promising scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition, anti-inflammatory therapy, and antimicrobial applications. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to advance its development as a therapeutic agent.